(2R)-2-amino-3-(4-ethoxyphenyl)-N-methylpropanamide hydrochloride
Overview
Description
(2R)-2-amino-3-(4-ethoxyphenyl)-N-methylpropanamide hydrochloride is a useful research compound. Its molecular formula is C12H19ClN2O2 and its molecular weight is 258.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-amino-3-(4-ethoxyphenyl)-N-methylpropanamide hydrochloride involves the reaction of N-methylpropanamide with 4-ethoxybenzoyl chloride, followed by reduction of the resulting amide with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "N-methylpropanamide", "4-ethoxybenzoyl chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "N-methylpropanamide is reacted with 4-ethoxybenzoyl chloride in the presence of a base such as triethylamine to form the amide intermediate.", "The resulting amide is then reduced with sodium borohydride in a solvent such as ethanol to form the corresponding amine.", "The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product, (2R)-2-amino-3-(4-ethoxyphenyl)-N-methylpropanamide hydrochloride." ] } | |
CAS No. |
2751603-14-0 |
Molecular Formula |
C12H19ClN2O2 |
Molecular Weight |
258.7 |
Purity |
95 |
Origin of Product |
United States |
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